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Compound of Interest

Compound Name: Uv-123

Cat. No.: B155743

This document provides crucial safety protocols and operational guidance for the handling and
disposal of UV-123, a light-sensitive acrylate monomer. Adherence to these procedures is
essential to ensure the safety of all laboratory personnel and to maintain a secure research
environment.

Personal Protective Equipment (PPE)

The selection of appropriate PPE is the first line of defense against the potential hazards
associated with UV-123, which include skin, eye, and respiratory irritation. The following table
outlines the minimum required PPE for various handling scenarios.
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Operational Plan: Step-by-Step Handling Protocol

This protocol details the standard operating procedure for handling UV-123 from reception to

use in an experimental setting.

2.1. Receiving and Storage

sources of UV radiation.

Ensure the storage area is well-ventilated.

Upon receipt, inspect the container for any signs of damage or leakage.

Store UV-123 in its original, tightly sealed, opaque container.

The storage location must be a cool, dry, and dark area, away from direct sunlight and
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2.2. Preparation for Use

Don all required PPE as specified in the table above.

Prepare the work area by ensuring it is clean and free of incompatible materials.

If working on an open bench, cover the surface with an absorbent, disposable mat.

All handling of UV-123 should ideally be performed within a certified chemical fume hood.
2.3. Handling and Dispensing
o Carefully open the container, avoiding any splashing.

o Use only designated and properly cleaned glassware or compatible plasticware for
dispensing.

o Measure and dispense the required amount of UV-123 slowly and carefully.
e Immediately and securely reseal the container after dispensing.
2.4. Post-Handling

o Wipe down the work surface with a suitable solvent (e.g., isopropanol) to remove any
residual contamination.

» Properly dispose of all contaminated disposable materials as outlined in the disposal plan.
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Caption: Standard workflow for handling UV-123.

Disposal Plan
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Proper disposal of UV-123 and associated contaminated materials is critical to prevent
environmental contamination and ensure regulatory compliance.

3.1. Unused UV-123

Do not pour unused UV-123 down the drain.

Unused or waste UV-123 must be collected in a designated, labeled, and sealed waste
container.

The waste container should be made of a compatible material (e.g., amber glass or high-
density polyethylene).

Arrange for disposal through your institution's hazardous waste management program.
3.2. Contaminated Materials

» All disposable items that have come into contact with UV-123 (e.g., gloves, absorbent pads,
pipette tips) are considered hazardous waste.

e These materials must be collected in a separate, clearly labeled hazardous waste bag or
container.

e Dispose of this container through the institutional hazardous waste program.

3.3. Cured UV-123

e Once UV-123 is fully cured (polymerized), it is generally considered to be an inert plastic.
e However, it is crucial to confirm the completeness of the curing process.

o Fully cured material can typically be disposed of as regular solid waste, but it is essential to
consult your local and institutional regulations first.
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Caption: Disposal pathways for UV-123 and related materials.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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